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Compound of Interest

Compound Name: A-1155463

Cat. No.: B8055303 Get Quote

This document provides critical safety, handling, and disposal information for A-1155463, a

potent and selective BCL-XL inhibitor intended for laboratory research use only. Adherence to

these guidelines is crucial for ensuring personnel safety and regulatory compliance.

Proper Disposal Procedures
As A-1155463 is a bioactive chemical compound, it must be treated as hazardous chemical

waste. Disposal should always be in accordance with federal, state, and local environmental

regulations.

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

Label A-1155463 waste containers clearly with the chemical name and associated

hazards.

Do not mix with other chemical waste unless compatibility is confirmed, to avoid

unforeseen reactions.

Containerization:

Use only approved, sealed, and leak-proof containers for both solid and liquid waste.
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Ensure containers are appropriate for the type of waste (e.g., separate containers for

sharps, liquids, and solids).

Solid Waste Disposal:

This includes unused or expired solid A-1155463, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and any contaminated lab supplies (e.g.,

weigh boats, pipette tips).

Place all solid waste into a designated, labeled hazardous waste container.

Liquid Waste Disposal:

This pertains to solutions of A-1155463, such as those prepared in DMSO.

Collect all liquid waste in a sealed, properly labeled hazardous waste container.

Do not pour A-1155463 solutions down the drain.

Decontamination of Glassware and Surfaces:

Thoroughly rinse any glassware or surfaces that have come into contact with A-1155463
with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.

Collect the initial rinseate as hazardous liquid waste.

Arranging for Waste Pickup:

Store the sealed and labeled hazardous waste containers in a designated, secure area.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative data for A-1155463.
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Property Value

Molecular Formula C₃₅H₃₂FN₅O₄S₂

Molecular Weight 669.8 g/mol

CAS Number 1235034-55-5

Binding Affinity (Ki)
<0.01 nM for BCL-XL, 80 nM for BCL-2, 19 nM

for BCL-W, >440 nM for MCL-1[1][2]

Cellular Activity (EC₅₀)
70 nM in Molt-4 cells, 65 nM in H146 small cell

lung cancer cells[1][3]

Storage Temperature
Store at -20°C for up to 1 year or at -80°C for up

to 2 years.[1]

Solubility Soluble in DMSO.[3]

Experimental Protocols
Cell Viability Assay:

To determine the EC₅₀ value of A-1155463, a common method is the CellTiter-Glo®

Luminescent Cell Viability Assay.

Cell Seeding: Plate cells (e.g., Molt-4 or H146) in a 96-well plate at a predetermined density

and allow them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of A-1155463 for a specified

period, typically 72 hours. Include a vehicle control (e.g., DMSO).

Lysis and Luminescence Measurement: Add CellTiter-Glo® Reagent, which lyses the cells

and generates a luminescent signal proportional to the amount of ATP present (an indicator

of viable cells).

Data Analysis: Measure luminescence using a plate reader. Normalize the results to the

vehicle control and plot the data to calculate the EC₅₀ value using appropriate software (e.g.,

GraphPad Prism).
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In Vivo Tumor Growth Inhibition Study:

Animal studies are conducted to evaluate the in vivo efficacy of A-1155463.

Tumor Cell Implantation: Subcutaneously implant human tumor cells (e.g., H146) into

immunocompromised mice (e.g., SCID-Beige).

Tumor Growth and Treatment Initiation: Allow tumors to grow to a palpable size. Once

tumors reach the desired volume, randomize the mice into treatment and control groups.

Compound Administration: Administer A-1155463 (e.g., at 5 mg/kg via intraperitoneal

injection) or a vehicle control to the respective groups daily for a defined period (e.g., 14

days).[2]

Tumor Measurement: Measure tumor volume regularly (e.g., twice a week) using calipers.

Data Analysis: Plot the average tumor volume over time for each group to assess the extent

of tumor growth inhibition.

Signaling Pathway and Mechanism of Action
A-1155463 is a selective inhibitor of the anti-apoptotic protein BCL-XL. The diagram below

illustrates the apoptotic signaling pathway and the mechanism of inhibition by A-1155463.
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Caption: Mechanism of A-1155463 as a selective BCL-XL inhibitor in the apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8055303#a-1155463-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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